5-Hydroxy-7,8-dimethoxyflavone

• CAS No.: 3570-62-5
• Product Name: 5-Hydroxy-7,8-dimethoxyflavone
• Molecular Formula: C17H14O5
• Molecular Weight: 298.29 g/mol
• IUPAC Name: 5-hydroxy-7,8-dimethoxy-2-phenylchromen-4-one
• Standard InChI: InChI=1S/C17H14O5/c1-20-14-9-12(19)15-11(18)8-13(10-6-4-3-5-7-10)22-17(15)16(14)21-2/h3-9,19H,1-2H3
• Standard InChIKey: IHLSBQVBFDTNTC-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C(C(=C1)O)C(=O)C=C(O2)C3=CC=CC=C3)OC
• Canonical SMILES: COC1=C(C2=C(C(=C1)O)C(=O)C=C(O2)C3=CC=CC=C3)OC
• Synonyms: 5-Hydroxy-7,8-dimethoxy-2-phenyl-4H-chromen-4-one; 5-hydroxy-7,8-dimethoxyflavone; 7-O-methylwogonin; moslosooflavone
• Reference: 1. Woo SU, Jang HR, Chin YW, Yim H. 7-O-Methylwogonin from Scutellaria baicalensis Disturbs Mitotic Progression by Inhibiting Plk1 Activity in Hep3B Cells. Planta Med. 2019 Feb;85(3):217-224. doi: 10.1055/a-0731-0394. Epub 2018 Sep 10. PMID: 30199903.; ; 2. Jing LL, Fan XF, Jia ZP, Fan PC, Ma HP. Convergent synthesis of moslosooflavone, isowogonin and norwogonin from chrysin. Nat Prod Commun. 2015 Mar;10(3):387-8. PMID: 25924511.; ; 3. Kwon BE, Song JH, Song HH, Kang JW, Hwang SN, Rhee KJ, Shim A, Hong EH, Kim YJ, Jeon SM, Chang SY, Kim DE, Cho S, Ko HJ. Antiviral Activity of Oroxylin A against Coxsackievirus B3 Alleviates Virus-Induced Acute Pancreatic Damage in Mice. PLoS One. 2016 May 19;11(5):e0155784. doi: 10.1371/journal.pone.0155784. PMID: 27195463; PMCID: PMC4873122.
• PubChem Compound: 188316
• Last Modified: Nov 11 2021